Cas no 1341939-32-9 (N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide)

• Product Name: N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide
• CAS No: 1341939-32-9
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5695300
• PubChem ID: 62850231
• Update Time: 2025-10-30

N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS012145805
• 1341939-32-9
• N-methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide
• 1,2,3,4-Tetrahydro-quinoline-5-carboxylic acid methylamide
• 5-Quinolinecarboxamide, 1,2,3,4-tetrahydro-N-methyl-
• N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide

• Inchi： 1S/C11H14N2O/c1-12-11(14)9-4-2-6-10-8(9)5-3-7-13-10/h2,4,6,13H,3,5,7H2,1H3,(H,12,14)
• InChI Key： ZUERAFYOMKZJFQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1CCCN2)NC

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 356.6±31.0 °C(Predicted)
• pka: 15.36±0.20(Predicted)

Additional information on N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide

N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide (CAS No. 1341939-32-9): A Comprehensive Overview

N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide, identified by the CAS number 1341939-32-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the tetrahydroquinoline family, a class of molecules known for their broad spectrum of biological activities. The presence of a carboxamide functional group at the 5-position and a methyl substituent at the 1-position contributes to its distinctive chemical profile, making it a promising candidate for further investigation in drug discovery and development.

The< strong>tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The N-methyl substitution at the 1-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the carboxamide group introduces a polar moiety that can facilitate interactions with polar residues in protein targets, thereby enhancing binding affinity.

Recent studies have highlighted the< strong>pharmacological potential of N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide in several therapeutic areas. One of the most notable areas of interest is its potential as an anti-inflammatory agent. In preclinical studies, this compound has demonstrated inhibitory effects on key inflammatory pathways, including COX-2 and NF-κB. These findings suggest that it may be effective in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide has shown promise as a< strong>neuroprotective agent. Research indicates that it may protect against neurodegenerative diseases by modulating neurotransmitter systems and reducing oxidative stress. Specifically, studies have suggested that this compound can attenuate neuroinflammation and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings are particularly encouraging given the increasing prevalence of neurodegenerative disorders worldwide.

The< strong>anticancer potential of N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide has also been explored. Preclinical data suggest that this compound can induce apoptosis in various cancer cell lines by inhibiting key survival pathways such as PI3K/Akt and MAPK. Additionally, it has shown the ability to disrupt tumor microenvironments by inhibiting angiogenesis. These mechanisms make it a compelling candidate for further development as an anticancer therapeutic.

In terms of< strong>drug development, N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide presents several advantages due to its favorable pharmacokinetic properties. Its moderate solubility in water and oil allows for formulation flexibility across different delivery systems. Furthermore, its metabolic stability suggests that it may have a prolonged half-life in vivo, reducing the frequency of dosing required for therapeutic efficacy.

The synthesis of< strong>N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the tetrahydroquinoline core followed by functional group modifications to introduce the carboxamide and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Evaluation of< strong>CAS No. 1341939-32-9 in preclinical models has provided valuable insights into its safety profile. Initial toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects observed. However， further extensive clinical trials are necessary to fully assess its safety and efficacy in human populations.

The< strong>bioavailability of N-Methyl-1,2,3,4-tetrahydroquinoline-5-carboxamide has been optimized through various formulation strategies. Nanotechnology-based delivery systems have shown particular promise in enhancing its absorption and distribution within the body. Additionally， prodrugs have been explored as a means to improve solubility and bioavailability while maintaining therapeutic efficacy.

The< strong>pharmacokinetic profile of this compound indicates a moderate half-life and clearance rate from circulation , suggesting that it may require daily dosing for sustained therapeutic effects . However , ongoing research aims to identify strategies to prolong its half-life without compromising efficacy . This could potentially reduce dosing frequency , improving patient compliance .

In conclusion , N-Methyl -1 ,2 ,3 ,4 -tetrahydroquinoline -5 -carboxamide ( CAS No . 1341939 -32 -9 ) represents a promising pharmacological entity with diverse therapeutic applications . Its unique structural features contribute to its broad spectrum biological activities , making it an attractive candidate for further clinical investigation . As research continues , additional insights into its mechanism(s) of action will be gained , paving the way for novel therapeutic interventions across multiple disease indications .